1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H20N8O/c27-18(21-11-14-2-1-7-19-10-14)15-5-8-25(9-6-15)16-3-4-17(24-23-16)26-13-20-12-22-26/h1-4,7,10,12-13,15H,5-6,8-9,11H2,(H,21,27)
• InChI Key: PJWWOIKKOJMLMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CN=CC=C2)C3=NN=C(C=C3)N4C=NC=N4
• Molecular Formula: C18H20N8O
• Molecular Weight: 364.4 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H20N8O and its molecular weight is 364.413. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Applications :

• The development of novel pyridine and fused pyridine derivatives showcases the importance of such compounds in medicinal chemistry. These derivatives have been prepared through a series of chemical reactions, starting from specific pyridine carboxylates. Their potential in binding to target proteins through in silico molecular docking screenings highlights the versatility of pyridine-based compounds in drug discovery and development. The antimicrobial and antioxidant activities of these compounds further underscore their significance in therapeutic applications (Flefel et al., 2018).

Experimental and Theoretical Studies :

• Research involving the functionalization reactions of pyrazole carboxylic acid and acid chloride with amines, including studies on the synthesis of various heterocycles, provides insight into the chemical behavior and potential applications of such compounds in designing new molecules with desired properties. These studies not only contribute to the understanding of reaction mechanisms but also to the synthesis of compounds with potential biological activities (Yıldırım et al., 2005).

Antitubercular Agents :

• The design and synthesis of benzamide derivatives targeting Mycobacterium tuberculosis introduce a novel approach to combating tuberculosis. This research exemplifies the application of pyridine and piperazine derivatives in developing potent anti-tubercular agents. The identification of compounds with significant activity against the tuberculosis bacterium demonstrates the potential of these chemical frameworks in addressing critical public health challenges (Srinivasarao et al., 2020).

Anticancer Activity :

• The efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity is an example of the potential therapeutic applications of piperazine-based compounds. The identification of derivatives exhibiting good anticancer activity across various cancer cell lines emphasizes the role of such compounds in the development of new anticancer therapies (Kumar et al., 2013).